Cas no 6326-42-7 (2-Iodo-4-nitro-benzoic Acid Methyl Ester)

• Product Name: 2-Iodo-4-nitro-benzoic Acid Methyl Ester
• CAS No: 6326-42-7
• MF: C₈H₆INO₄
• MW: 307.0420
• MDL: MFCD00277928
• CID: 959589
• PubChem ID: 232745
• Update Time: 2025-05-20

2-Iodo-4-nitro-benzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 2-iodo-4-nitrobenzoate
• 2-Iodo-4-nitro-benzoic acid Methyl ester
• 2-iodo-4-nitrobenzoic acid methyl ester
• 2-Jod-4-nitro-benzoesaeure-methylester
• AC1L5OKF
• AC1Q5Z8Q
• AG-K-87403
• AR-1J4808
• CTK5B8371
• NSC30634
• SureCN1026910
• Benzoic acid, 2-iodo-4-nitro-, methyl ester
• KRAIRAIRCFXHRZ-UHFFFAOYSA-N
• SCHEMBL1026910
• AKOS025287038
• MFCD00277928
• DTXSID50283240
• NSC-30634
• DB-182292
• CS-0131379
• C8H6INO4
• SY271642
• 6326-42-7
• F16107
• methyl2-iodo-4-nitrobenzoate
• AS-47775
• 2-Iodo-4-nitro-benzoic Acid Methyl Ester

• MDL： MFCD00277928
• Inchi： 1S/C8H6INO4/c1-14-8(11)6-3-2-5(10(12)13)4-7(6)9/h2-4H,1H3
• InChI Key： KRAIRAIRCFXHRZ-UHFFFAOYSA-N
• SMILES： IC1C([H])=C(C([H])=C([H])C=1C(=O)OC([H])([H])[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 306.93368
• Monoisotopic Mass: 306.93416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1
• XLogP3: 2.3

Experimental Properties

• PSA: 69.44
• LogP: 2.50920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 2-Iodo-4-nitro-benzoic Acid Methyl Ester

Professional Introduction to 2-Iodo-4-nitro-benzoic Acid Methyl Ester (CAS No: 6326-42-7)

2-Iodo-4-nitro-benzoic Acid Methyl Ester, with the chemical formula C₈H₅INO₄, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 6326-42-7, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of both an iodine atom and a nitro group, make it a versatile building block for further chemical modifications and functionalizations.

The significance of 2-Iodo-4-nitro-benzoic Acid Methyl Ester lies in its applications across multiple domains, particularly in medicinal chemistry and agrochemical research. The compound's molecular structure allows for selective reactions at multiple sites, enabling the development of novel derivatives with enhanced pharmacological properties. Recent studies have highlighted its role in the synthesis of inhibitors targeting various therapeutic pathways, including those related to inflammation and cancer.

In the realm of drug discovery, 2-Iodo-4-nitro-benzoic Acid Methyl Ester has been utilized as a precursor in the preparation of small-molecule drugs. Its iodine substituent facilitates cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing complex organic frameworks. These reactions are pivotal in generating molecules with specific biological activities, making this compound indispensable in modern synthetic chemistry.

Moreover, the nitro group in the molecule contributes to its reactivity and functionality. Nitro compounds are well-documented for their role in medicinal chemistry due to their ability to undergo reduction to form amine derivatives, which are often key pharmacophores in therapeutic agents. The methyl ester moiety further enhances the compound's utility by providing a handle for hydrolysis or transesterification reactions, allowing for fine-tuning of its chemical properties.

Recent advancements in synthetic methodologies have expanded the applications of 2-Iodo-4-nitro-benzoic Acid Methyl Ester. For instance, researchers have leveraged its reactivity to develop novel heterocyclic compounds, which exhibit promising antimicrobial and anti-inflammatory effects. These studies underscore the compound's versatility and its potential as a scaffold for drug development.

The compound's role in agrochemical research is equally noteworthy. In agriculture, novel compounds derived from 2-Iodo-4-nitro-benzoic Acid Methyl Ester have shown efficacy as herbicides and fungicides. The structural diversity achievable through modifications of this intermediate allows chemists to design molecules that target specific enzymatic pathways in pests and weeds, thereby improving crop protection strategies.

In conclusion, 2-Iodo-4-nitro-benzoic Acid Methyl Ester (CAS No: 6326-42-7) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical transformations, making it a valuable tool for synthetic chemists. As research continues to uncover new methodologies and applications, the importance of this compound is likely to grow further, solidifying its position as a cornerstone in modern chemical synthesis.